Cas no 35877-38-4 (1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(phenylmethyl)-)
35877-38-4 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(phenylmethyl)-
CAS No:35877-38-4
MF:C12H9ClN4
MW:244.679660558701
CID:1473892
PubChem ID:11425089
Update Time:2025-04-20
1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(phenylmethyl)-
- 35877-38-4
- 1-benzyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidine
- SCHEMBL838709
- BWVCFDMCTHXFSC-UHFFFAOYSA-N
- EN300-364106
-
- Inchi: 1S/C12H9ClN4/c13-11-10-6-16-17(12(10)15-8-14-11)7-9-4-2-1-3-5-9/h1-6,8H,7H2
- InChI Key: BWVCFDMCTHXFSC-UHFFFAOYSA-N
- SMILES: ClC1=C2C=NN(C2=NC=N1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 244.05177
- Monoisotopic Mass: 244.0515740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- PSA: 43.6
1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(phenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-364106-0.05g |
1-benzyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidine |
35877-38-4 | 0.05g |
$624.0 | 2023-03-02 | ||
| Enamine | EN300-364106-0.1g |
1-benzyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidine |
35877-38-4 | 0.1g |
$653.0 | 2023-03-02 | ||
| Enamine | EN300-364106-0.25g |
1-benzyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidine |
35877-38-4 | 0.25g |
$683.0 | 2023-03-02 | ||
| Enamine | EN300-364106-0.5g |
1-benzyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidine |
35877-38-4 | 0.5g |
$713.0 | 2023-03-02 | ||
| Enamine | EN300-364106-1.0g |
1-benzyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidine |
35877-38-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-364106-2.5g |
1-benzyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidine |
35877-38-4 | 2.5g |
$1454.0 | 2023-03-02 | ||
| Enamine | EN300-364106-5.0g |
1-benzyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidine |
35877-38-4 | 5.0g |
$2152.0 | 2023-03-02 | ||
| Enamine | EN300-364106-10.0g |
1-benzyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidine |
35877-38-4 | 10.0g |
$3191.0 | 2023-03-02 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1586989-50mg |
1-Benzyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidine |
35877-38-4 | 98% | 50mg |
¥16380.00 | 2024-05-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1586989-100mg |
1-Benzyl-4-chloro-1H-pyrazolo[3,4-d]pyrimidine |
35877-38-4 | 98% | 100mg |
¥14856.00 | 2024-05-16 |
1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(phenylmethyl)- Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
35877-38-4 (1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(phenylmethyl)-) Related Products
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